2-(10-Heptadecenyl)-6-hydroxybenzoic acid
2-(10-Heptadecenyl)-6-hydroxybenzoic acid
2-(10-Heptadecenyl)-6-hydroxybenzoic acid, also known as (e)-heptadec-15-en-8-yl 2-hydroxybenzoate or 6-(10-heptadecenyl)salicylic acid, belongs to the class of organic compounds known as salicylic acids. These are ortho-hydroxylated benzoic acids. 2-(10-Heptadecenyl)-6-hydroxybenzoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-(10-heptadecenyl)-6-hydroxybenzoic acid is primarily located in the membrane (predicted from logP). Outside of the human body, 2-(10-heptadecenyl)-6-hydroxybenzoic acid can be found in fats and oils. This makes 2-(10-heptadecenyl)-6-hydroxybenzoic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
111047-30-4
VCID:
VC0011776
InChI:
InChI=1S/C24H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(25)23(21)24(26)27/h7-8,17,19-20,25H,2-6,9-16,18H2,1H3,(H,26,27)/b8-7-
SMILES:
CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Molecular Formula:
C24H38O3
Molecular Weight:
374.6 g/mol
2-(10-Heptadecenyl)-6-hydroxybenzoic acid
CAS No.: 111047-30-4
Main Products
VCID: VC0011776
Molecular Formula: C24H38O3
Molecular Weight: 374.6 g/mol
| CAS No. | 111047-30-4 |
|---|---|
| Product Name | 2-(10-Heptadecenyl)-6-hydroxybenzoic acid |
| Molecular Formula | C24H38O3 |
| Molecular Weight | 374.6 g/mol |
| IUPAC Name | 2-[(Z)-heptadec-10-enyl]-6-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C24H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(25)23(21)24(26)27/h7-8,17,19-20,25H,2-6,9-16,18H2,1H3,(H,26,27)/b8-7- |
| Standard InChIKey | MBYNDKVOZOAOIS-FPLPWBNLSA-N |
| Isomeric SMILES | CCCCCC/C=C\CCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O |
| SMILES | CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O |
| Canonical SMILES | CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O |
| Melting Point | 45-46°C |
| Physical Description | Solid |
| Description | 2-(10-Heptadecenyl)-6-hydroxybenzoic acid, also known as (e)-heptadec-15-en-8-yl 2-hydroxybenzoate or 6-(10-heptadecenyl)salicylic acid, belongs to the class of organic compounds known as salicylic acids. These are ortho-hydroxylated benzoic acids. 2-(10-Heptadecenyl)-6-hydroxybenzoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-(10-heptadecenyl)-6-hydroxybenzoic acid is primarily located in the membrane (predicted from logP). Outside of the human body, 2-(10-heptadecenyl)-6-hydroxybenzoic acid can be found in fats and oils. This makes 2-(10-heptadecenyl)-6-hydroxybenzoic acid a potential biomarker for the consumption of this food product. |
| PubChem Compound | 5469634 |
| Last Modified | Nov 12 2021 |
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